Cas no 82827-04-1 ((6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid)

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid is a brominated isobenzofuran derivative featuring a reactive acetic acid side chain, making it a versatile intermediate in organic synthesis. The presence of the bromo substituent at the 6-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The 3-oxo-1,3-dihydro-isobenzofuran scaffold contributes to its stability while retaining reactivity for nucleophilic or electrophilic transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined structure and synthetic accessibility make it a reliable building block for developing bioactive molecules or functional materials.

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid structure

82827-04-1 structure

Product Name:(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid

CAS No:82827-04-1

MF:C₁₀H₇BrO₄

MW:271.064182519913

CID:3064867

PubChem ID:3095115

Update Time:2025-06-08

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

- (6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid
- AKOS024302425
- 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid
- 2-(6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
- 82827-04-1
- AKOS000301183
- (6-bromo-3-oxo-1H-2-benzofuran-1-yl)acetic acid
- 2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)aceticacid
- SR-01000363567
- SR-01000363567-1
- MDL： MFCD00448671
- Inchi： 1S/C10H7BrO4/c11-5-1-2-6-7(3-5)8(4-9(12)13)15-10(6)14/h1-3,8H,4H2,(H,12,13)
- InChI Key： RTFXMSNXRSVQLF-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(=O)OC(CC(=O)O)C=2C=1

Computed Properties

Exact Mass: 269.95277g/mol
Monoisotopic Mass: 269.95277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

(6-Bromo-3-oxo-1,3-dihydro-isobenzofuran-1-yl)-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM525868-1g	2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid	82827-04-1	97%	1g	$291	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1620938-5g	2-(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)acetic acid	82827-04-1	98%	5g	￥11902.00	2024-07-28